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Compound of Interest

Compound Name: ManLev

Cat. No.: B1264873 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount for laboratory safety and environmental

responsibility. This document provides a comprehensive guide to the safe disposal of ManLev,

identified as 4-oxo-N-[(2S,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]pentanamide. In the

absence of a specific Safety Data Sheet (SDS) for this compound, this guidance is based on

general principles for the disposal of research-grade, non-hazardous chemical waste. It is

crucial to consult your institution's Environmental Health and Safety (EHS) department for

specific protocols and to ensure compliance with local, state, and federal regulations.

Quantitative Data and Physical Properties
Due to the limited availability of a specific Safety Data Sheet for ManLev, extensive

quantitative data for disposal is not available. The following table provides general physical

properties which can inform handling and storage decisions.

Property Value

Molecular Formula C11H19NO7

Physical State Solid (Assumed)

Solubility Assumed to be water-soluble to some extent

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong bases
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Experimental Protocols: General Disposal
Procedure for Research-Grade Chemicals
The following protocol outlines a general, step-by-step procedure for the disposal of ManLev in

a laboratory setting. This protocol is based on best practices for handling chemical waste when

a specific SDS is unavailable.

1. Personal Protective Equipment (PPE):

Always wear standard personal protective equipment, including safety goggles, a lab coat,

and chemical-resistant gloves (e.g., nitrile), when handling ManLev waste.

2. Waste Segregation and Collection:

Solid Waste: Collect unused or expired pure ManLev, as well as contaminated disposable

labware (e.g., weighing paper, pipette tips, gloves), in a designated, clearly labeled

hazardous waste container.

Liquid Waste: If ManLev is in a solution, collect it in a separate, compatible liquid waste

container. Do not mix with other solvent waste streams unless explicitly permitted by your

institution's EHS guidelines.

Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name

"4-oxo-N-[(2S,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]pentanamide (ManLev)," and

the date of accumulation.

3. Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the container is kept closed, except when adding waste.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

4. Disposal:

Do not dispose of ManLev down the drain or in the regular trash.
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All chemical waste must be disposed of through your institution's EHS-approved hazardous

waste management program.

Contact your EHS department to schedule a pickup for the waste container.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of ManLev.
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Caption: ManLev Disposal Workflow Diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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